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Introduction
Far Upstream Element (FUSE) Binding Protein 1 (FUBP1) is a DNA and RNA binding protein

that plays a multifaceted role in gene expression.[1] It is recognized as a key regulator of the

proto-oncogene c-Myc, a critical driver in many human cancers.[1][2][3] FUBP1 binds to the

FUSE sequence in the c-Myc promoter, activating its transcription and subsequently promoting

cell proliferation and inhibiting apoptosis.[1][4] Due to its frequent overexpression in various

malignancies, including hepatocellular carcinoma, colorectal cancer, and breast cancer, FUBP1

has emerged as a promising target for novel cancer therapies.[4][5]

Fubp1-IN-1 is a potent, small-molecule inhibitor of FUBP1. It disrupts the interaction between

FUBP1 and its target FUSE DNA sequence, thereby inhibiting FUBP1's regulatory function.[5]

[6][7] These application notes provide detailed protocols for utilizing Fubp1-IN-1 to investigate

FUBP1-mediated oncogenic signaling pathways in cancer cell lines.

Mechanism of Action
Fubp1-IN-1 is a pyrazolo[1,5a]pyrimidine-based compound that directly interferes with the

binding of FUBP1 to the FUSE sequence.[5][6] This inhibition leads to the downregulation of

FUBP1 target genes, most notably c-Myc. The reduction in c-Myc levels subsequently affects

downstream cellular processes, including cell cycle progression and apoptosis, ultimately

leading to decreased cancer cell proliferation and survival.[5][8]
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Quantitative Data
The following table summarizes the key quantitative data for Fubp1-IN-1.

Parameter Value Reference

IC50 (FUBP1/FUSE binding

inhibition)
11.0 µM [5][6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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